Cas no 61213-85-2 (1H-Phosphole-1-propanoic acid, 2,5-dihydro-3,4-dimethyl-, 1-oxide)

• Product name: 1H-Phosphole-1-propanoic acid, 2,5-dihydro-3,4-dimethyl-, 1-oxide
• CAS No: 61213-85-2
• MF: C₉H₁₅O₃P
• MW: 202.1874
• CID: 488015
• PubChem ID: 71398097

1H-Phosphole-1-propanoic acid, 2,5-dihydro-3,4-dimethyl-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 1H-Phosphole-1-propanoic acid, 2,5-dihydro-3,4-dimethyl-, 1-oxide
• 3-(3,4-dimethyl-1-oxo-2,5-dihydro-1λ⁵-phosphol-1-yl)propanoic acid
• 3-(3,4-Dimethyl-1-oxo-2,5-dihydro-1H-1lambda~5~-phosphol-1-yl)propanoic acid
• 61213-85-2
• DTXSID30819546

• Inchi： InChI=1S/C9H15O3P/c1-7-5-13(12,6-8(7)2)4-3-9(10)11/h3-6H2,1-2H3,(H,10,11)
• InChI Key： LANIQVKSHQQUAH-UHFFFAOYSA-N
• SMILES： CC1=C(CP(=O)(C1)CCC(=O)O)C

Computed Properties

• Exact Mass: 202.07595
• Monoisotopic Mass: 202.07588133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37